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Compound of Interest

Compound Name: Acephenanthrylene

Cat. No.: B1206934

CAS Number: 201-06-9[1][2][3][4][5]
IUPAC Name: Acephenanthrylene[1]

This technical guide provides a comprehensive overview of acephenanthrylene, a tetracyclic
polycyclic aromatic hydrocarbon (PAH), for researchers, scientists, and drug development
professionals. This document summarizes key chemical and physical properties, experimental
data on its biological activity, and details of relevant experimental protocols.

Chemical and Physical Properties

Acephenanthrylene is a cyclopenta-fused PAH, a class of compounds that are of interest due
to their prevalence as environmental pollutants and potential biological effects.[1] It is formed
during the combustion of various fuels; however, its presence as an atmospheric pollutant is
limited due to its susceptibility to photolytic oxidation.[4]

Property Value Reference
Molecular Formula CisH1o [31141[5]
Molar Mass 202.256 g-mol—* [4]

CAS Registry Number 201-06-9 [1112][31[41[5]
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Spectroscopic and Photophysical Data

The electronic and photophysical properties of acephenanthrylene have been investigated

through various spectroscopic techniques.

Parameter Value Conditions Reference
UV-Vis Absorption

~440 nm [7]
(Amax)

Fluorescence
o ~540 nm Weak [7]
Emission (Amax)

Fluorescence

_ 0.0035 [7]
Quantum Yield (®F)

Singlet Oxygen (10z2) 0.02 (for alkynyl
Quantum Yield derivative)

[6]

Biological Activity and Toxicology

Acephenanthrylene has been evaluated for its toxicological and biological effects, with studies

focusing on its tumorigenicity and phototoxicity.

Tumorigenicity

Studies in mouse models have classified acephenanthrylene as a weak tumorigen.[8] The
following table summarizes the tumorigenicity data from a preweanling mouse bioassay.
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Total Tumor
Mouse Tumor . EDso TMz1.0 Referenc
. Dose (p Incidence
Strain Type (umol) (umol) e
g/mouse ) (%)
18-26% (P
CD-1 875 Lung < 0.025- 10.6 20.4 [1][9]
0.01)
CD-1 875 Liver 35% [1][9]
24% (P <
BLU:Ha 4375 Lung 4.4 6.8 [8]
0.02)
Phototoxicity

The photodynamic response of benz(e)acephenanthrylene, a related compound, has been

studied in human skin cells, suggesting that these compounds may be phototoxic and

photogenotoxic under UVA irradiation.[10]

Experimental Protocols

Synthesis of Acephenanthrylene Derivatives

A common method for the synthesis of substituted acephenanthrylenes involves the

palladium-catalyzed cycloaromatization of 2,3-diethynylbiphenyls.[11]

Simplified Workflow for Substituted Acephenanthrylene Synthesis

2,3-Diethynylbiphenyls Palladium Catalyst

Cycloaromatization Reaction

Substituted Acephenanthrylenes
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Click to download full resolution via product page

Caption: Palladium-catalyzed synthesis of acephenanthrylenes.

Tumorigenicity Bioassay

The tumorigenicity of acephenanthrylene was assessed using a preweanling mouse bioassay.

[1]°]

Workflow for Tumorigenicity Bioassay

Preweanling CD-1 and BLU:Ha Mice

Treatment with Acephenanthrylene

(175, 437.5, 875 pg/mouse)

Observation Period (9 months)

Necropsy and Tumor Analysis
(Lung and Liver)

Data Analysis
(Tumor Incidence, ED50, TM1.0)

Click to download full resolution via product page
Caption: Mouse bioassay for acephenanthrylene tumorigenicity.

Potential Sighaling Pathway Involvement

While specific signaling pathways for acephenanthrylene are not extensively detailed in the
reviewed literature, related PAHs have been shown to activate the arachidonic acid (AA)
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cascade in human coronary artery endothelial cells.[12] This pathway is implicated in
inflammation and apoptosis.

Hypothesized Signaling Pathway Activation by PAHs

Polycyclic Aromatic Hydrocarbons
(e.g., Benz[elacephenanthrylene)

Group IVC PLA2

(Upregulation)

Arachidonic Acid Release

Inflammation Apoptosis

Click to download full resolution via product page

Caption: Potential activation of the arachidonic acid cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acephenanthrylene: A Technical Overview for Scientific
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
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name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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